N-(3-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(3-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C15H12N2O5/c18-15(16-11-2-1-3-12(9-11)17(19)20)10-4-5-13-14(8-10)22-7-6-21-13/h1-5,8-9H,6-7H2,(H,16,18)
• InChI Key: QFKSNPLRHHSKQF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol

Description

N-(3-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, commonly known as NBDA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. NBDA is a synthetic compound that belongs to the family of benzodioxine derivatives. It has a molecular formula of C16H14N2O5 and a molecular weight of 318.29 g/mol.

Mechanism of Action

The mechanism of action of NBDA is not fully understood, but it is believed to act as an inhibitor of certain enzymes in the body. Specifically, NBDA has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of NBDA are still being studied, but it has been shown to have a range of effects on the body. In animal studies, NBDA has been shown to have anti-inflammatory and analgesic effects. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the main advantages of NBDA is its versatility in the laboratory. NBDA can be easily synthesized and modified to create new derivatives, making it a valuable tool for researchers in various fields. However, the synthesis of NBDA is a complex process that requires expertise in organic chemistry, and the compound is relatively expensive to produce.

Future Directions

There are many potential future directions for research on NBDA. One area of interest is in the development of NBDA derivatives with improved pharmacological properties for the treatment of various diseases. Another area of interest is in the development of new materials based on NBDA, which could have a range of applications in fields such as electronics and energy storage. Additionally, further studies are needed to fully understand the mechanisms of action of NBDA and its effects on the body.

Synthesis Methods

The synthesis of NBDA involves a multi-step process that includes the reaction of 2,3-dihydro-1,4-benzodioxine with 3-nitroaniline in the presence of a catalyst. The resulting product is then treated with acetic anhydride to form NBDA. The synthesis of NBDA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

NBDA has been the subject of many scientific studies due to its potential applications in various fields. One of the most significant areas of research is in the field of medicinal chemistry, where NBDA has been studied for its potential as a drug candidate for the treatment of various diseases. NBDA has also been studied for its potential applications in the field of materials science, where it has been used as a building block for the synthesis of novel materials.